Cas no 1156602-97-9 (3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazole-4-sulfonyl chloride)

• Product Name: 3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazole-4-sulfonyl chloride
• CAS No: 1156602-97-9
• MF: C₉H₁₅ClN₂O₂S
• MW: 250.745599985123
• CID: 4573711
• PubChem ID: 43531726
• Update Time: 2025-05-19

3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Isobutyl-3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride
• 3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazole-4-sulfonyl chloride

• Inchi： 1S/C9H15ClN2O2S/c1-6(2)5-12-8(4)9(7(3)11-12)15(10,13)14/h6H,5H2,1-4H3
• InChI Key： JJVAWKPCVGZSNI-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C(C)=C(S(Cl)(=O)=O)C(C)=N1

Additional information on 3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazole-4-sulfonyl chloride

Recent Advances in the Application of 3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazole-4-sulfonyl chloride (CAS: 1156602-97-9) in Chemical Biology and Pharmaceutical Research

The compound 3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazole-4-sulfonyl chloride (CAS: 1156602-97-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of biologically active molecules. This sulfonyl chloride derivative is particularly valued for its reactivity, which enables the introduction of sulfonyl groups into various molecular scaffolds, thereby enhancing their pharmacological properties. Recent studies have explored its utility in drug discovery, medicinal chemistry, and chemical biology, highlighting its potential in the development of novel therapeutic agents.

One of the most notable applications of 3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazole-4-sulfonyl chloride is its role in the synthesis of sulfonamide-based compounds. Sulfonamides are a critical class of molecules in medicinal chemistry, known for their broad-spectrum biological activities, including antibacterial, antiviral, and anticancer properties. Recent research has demonstrated the efficacy of this compound in facilitating the rapid and efficient synthesis of sulfonamide derivatives, which are subsequently evaluated for their therapeutic potential. For instance, a 2023 study published in the Journal of Medicinal Chemistry utilized this sulfonyl chloride to synthesize a series of novel sulfonamide inhibitors targeting carbonic anhydrase isoforms, showing promising results in preclinical models of cancer.

In addition to its applications in drug discovery, 3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazole-4-sulfonyl chloride has also been employed in chemical biology as a tool for protein labeling and modification. The sulfonyl chloride group reacts selectively with nucleophilic amino acid residues, such as lysine and cysteine, enabling site-specific modifications of proteins. This property has been exploited in recent proteomics studies to develop new probes for studying protein-protein interactions and post-translational modifications. A 2022 study in ACS Chemical Biology reported the use of this compound to generate sulfonylated peptides, which were then used to map protein interaction networks in cellular systems.

Despite its promising applications, the handling and storage of 3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazole-4-sulfonyl chloride require careful consideration due to its reactivity and sensitivity to moisture. Recent advancements in synthetic methodologies have addressed these challenges by developing more stable derivatives or optimized reaction conditions. For example, a 2023 publication in Organic Process Research & Development highlighted the use of microfluidic reactors to improve the yield and purity of sulfonylation reactions involving this compound, thereby enhancing its scalability for industrial applications.

Looking ahead, the continued exploration of 3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazole-4-sulfonyl chloride is expected to yield further innovations in drug development and chemical biology. Its unique reactivity profile and versatility make it a valuable tool for researchers aiming to design new therapeutic agents or study biological systems at the molecular level. Future research directions may include the development of more sustainable synthetic routes, as well as the exploration of its potential in emerging areas such as targeted drug delivery and bioconjugation.